2-Bromo-4-chloroacetamidothiazole

• Molecular Formula: C5H4BrClN2OS
• Molecular Weight: 255.52 g/mol
• IUPAC Name: N-(2-bromo-1,3-thiazol-4-yl)-2-chloroacetamide
• InChI: InChI=1S/C5H4BrClN2OS/c6-5-9-3(2-11-5)8-4(10)1-7/h2H,1H2,(H,8,10)
• InChI Key: NLSHLYOTZKHGDK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)Br)NC(=O)CCl

Description

2-Bromo-4-chloroacetamidothiazole is a useful research compound. Its molecular formula is C5H4BrClN2OS and its molecular weight is 255.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The starting material was prepared as follows. 4-Amino-2-bromothiazole (15.6 g) and chloroacetyl chloride (7.6 g) were suspended in methylene chloride (100 ml) with stirring and treated with pyridine (16 ml) over 15 min., maintaining reaction temperature at 0° C. with an ice bath. After the addition was complete, the reaction mixture was stirred at room temperature for 3 hours, then poured onto 20% aqueous sodium acetate (500 ml) and stirred for 30 minutes. The mixture was separated and the organic layer washed with 2 N hydrochloric acid, water, sodium carbonate solution and water. The organic layer was dried (MgSO4) and the solvent removed in vacuo and the residue recrystallised twice from carbon tetrachloride to give 2-bromo-4-chloroacetamidothiazole (5.1 g). m.p. 146°-8° C. (Found: C, 24.1; H, 1.7; N, 11.2. C5H4ClBrN2OS requires C, 23.5; H, 1.6; N, 11.0%).